Cas no 52673-94-6 (3-amino-5-nitro-1-benzothiophene-2-carbonitrile)

• Product Name: 3-amino-5-nitro-1-benzothiophene-2-carbonitrile
• CAS No: 52673-94-6
• MF: C₉H₅N₃O₂S
• MW: 219.219899892807
• CID: 1584237
• Update Time: 2024-09-13

3-amino-5-nitro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-nitro-1-benzothiophene-2-carbonitrile
• 3-Amino-5-nitro-1-benzothiophen-2-carbonitril
• LogP
• 3-Amino-5-nitrobenzo[b]thiophene-2-carbonitrile

• Inchi： 1S/C9H5N3O2S/c10-4-8-9(11)6-3-5(12(13)14)1-2-7(6)15-8/h1-3H,11H2
• InChI Key： XTCMVQUQNXSABA-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C(N)=C(C#N)S2

Computed Properties

• Exact Mass: 219.01035

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: >280 °C
• Boiling Point: 493.2±45.0 °C(Predicted)
• PSA: 92.95
• pka: -2.21±0.10(Predicted)